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CAS Number: 853127-43-2

Abstract

This technical guide provides a comprehensive overview of 3-[(2-
Furylmethyl)amino]propanamide, a heterocyclic compound with potential applications in
medicinal chemistry and drug discovery. While specific research on this molecule is limited, this
document consolidates available physicochemical data and presents a detailed, logical
framework for its synthesis, potential biological activities, and avenues for future research. This
guide is intended for researchers, scientists, and professionals in the field of drug development,
offering a foundational understanding of this compound and its place within the broader context
of furan-containing bioactive molecules. By extrapolating from established synthetic
methodologies and the known pharmacology of related structures, this paper aims to catalyze
further investigation into the therapeutic potential of 3-[(2-Furylmethyl)amino]propanamide.
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Introduction: Unveiling a Potential Bioactive
Scaffold

3-[(2-Furylmethyl)amino]propanamide is a small molecule characterized by a furan ring
linked to a propanamide moiety via a secondary amine. The furan ring is a prevalent scaffold in
a multitude of pharmacologically active compounds, valued for its ability to engage in various
biological interactions.[1][2] Its derivatives are known to exhibit a wide spectrum of activities,
including antimicrobial, anti-inflammatory, and neuroprotective properties.[3][4][5] The
propanamide structure, on the other hand, offers a flexible and functionalized linker that can be
crucial for molecular recognition by biological targets.[6]

The strategic combination of these two pharmacophores in 3-[(2-
Furylmethyl)amino]propanamide suggests its potential as a novel candidate for drug
discovery programs. This guide will delve into the technical aspects of this compound,
providing a solid foundation for researchers interested in exploring its synthetic chemistry and
biological profile.

Physicochemical Properties and Structural Data

While extensive experimental data for 3-[(2-Furylmethyl)amino]propanamide is not readily
available in peer-reviewed literature, a compilation of its predicted and supplier-reported
properties provides a useful starting point for its characterization.

Property Value Source
CAS Number 853127-43-2 [7]
Molecular Formula CsH12N202 [71[8]
Molecular Weight 168.19 g/mol [7]
Appearance Solid (predicted)

Purity >98% (as offered by suppliers)  [7]
Storage Sealed in dry, 2-8°C [7]
SMILES C1=COC(=C1)CNCCC(=O)N [7]
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Computational Chemistry Data:

Descriptor Value Source
Topological Polar Surface Area
68.26 A2 [7]

(TPSA)
LogP (octanol-water partition

o 0.2446 [7]
coefficient)
Hydrogen Bond Acceptors 3 [7]
Hydrogen Bond Donors 2 [7]
Rotatable Bonds 5 [7]

Proposed Synthetic Pathway: A Logic-Driven
Approach

To date, a specific, published synthetic route for 3-[(2-Furylmethyl)amino]propanamide has
not been identified. However, based on established principles of organic chemistry and known
reactions for similar compounds, a plausible and efficient synthetic strategy can be proposed. A
two-step approach involving a Michael addition followed by amidation is a logical and practical

route.

Proposed Synthesis Workflow
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Step 1: Michael Addition Step 2: (Alternative) Amidation

(Furfurylamine) [Acrylamide) [3—[(2—Furylmethyl)amin0]proPanoic aci(a (Proposcd synthetic routes to 3—[(2—Furylmclhyl)amino]propanamidc.)

Direct Synthesis Alternative Route
\{

Michael Addition

(3-[(2-Furylmethyl)amino]propanamide

Click to download full resolution via product page

Caption: Proposed synthetic routes to 3-[(2-Furylmethyl)amino]propanamide.

Detailed Experimental Protocol (Proposed)

Step 1: Synthesis of 3-[(2-Furylmethyl)amino]propanamide via Michael Addition
This one-pot synthesis is proposed as the most direct route.

o Reactants: Furfurylamine (1.0 eq), Acrylamide (1.0-1.2 eq)

e Solvent: A protic solvent such as ethanol or methanol.

o Catalyst: A weak base catalyst, such as triethylamine or potassium carbonate, can be used
to facilitate the reaction, although the reaction may proceed without a catalyst at elevated
temperatures.

e Procedure:
o To a solution of furfurylamine in the chosen solvent, add the catalyst (if used).

o Slowly add acrylamide to the reaction mixture at room temperature.
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o The reaction mixture is then stirred at room temperature or gently heated (40-60°C) and
monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS) until completion.

o Upon completion, the solvent is removed under reduced pressure.

o The crude product is then purified by column chromatography on silica gel using an
appropriate solvent system (e.g., dichloromethane/methanol or ethyl acetate/hexane
gradient) to yield the pure 3-[(2-Furylmethyl)amino]propanamide.

Causality Behind Experimental Choices:

e The choice of a protic solvent is to facilitate the proton transfer steps in the Michael addition
mechanism.

e The use of a slight excess of acrylamide can help drive the reaction to completion, but a
large excess should be avoided to minimize polymerization.

» Monitoring the reaction is crucial to prevent the formation of side products from over-reaction
or decomposition.

Potential Biological Activities and Therapeutic
Applications: An Extrapolative Analysis

Due to the absence of specific biological data for 3-[(2-Furylmethyl)amino]propanamide, its
potential pharmacological profile can be inferred from the known activities of its core structural
motifs: the furan ring and the propanamide backbone.

The Furan Moiety: A Gateway to Bioactivity

The furan ring is a key component in numerous drugs and biologically active compounds.[1] Its
presence can confer a range of therapeutic properties:

» Antimicrobial Activity: Furan derivatives have demonstrated efficacy against a variety of
bacterial and fungal strains.[2][5] The mechanism often involves the disruption of microbial
cellular processes.
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» Anti-inflammatory Effects: Certain furan-containing molecules have been shown to modulate
inflammatory pathways, suggesting potential applications in treating inflammatory disorders.

[3114]

o Neuroprotective and CNS-related Activities: The furan scaffold is present in compounds with
antidepressant, anxiolytic, and neuroprotective properties, highlighting its potential for
targeting the central nervous system.[3][9]

The Propanamide Linker: A Modulator of Function

The propanamide group is not merely a linker but can actively participate in molecular
interactions and influence the overall properties of the molecule. The amide bond is a
fundamental feature of peptides and proteins, and its presence in a small molecule can
facilitate hydrogen bonding with biological targets.

Potential Synergistic Effects and Therapeutic
Hypotheses

The combination of the furan ring and the propanamide linker in 3-[(2-
Furylmethyl)amino]propanamide could lead to synergistic or novel biological activities.
Based on the known pharmacology of related compounds, the following therapeutic areas
warrant investigation:

» Novel Antibiotics: The compound could be screened for activity against multidrug-resistant
bacteria, with the furan moiety acting as the primary pharmacophore and the propanamide
chain optimizing its pharmacokinetic properties.

o Anti-inflammatory Agents: Investigation into its ability to inhibit key inflammatory mediators
could reveal its potential in treating chronic inflammatory diseases.

¢ Neurotherapeutics: Given the prevalence of the furan motif in CNS-active drugs, exploring its
effects on neuronal pathways could uncover novel treatments for neurodegenerative
diseases or psychiatric disorders.

Future Research Directions
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The field is wide open for the exploration of 3-[(2-Furylmethyl)amino]propanamide. The
following are key areas for future investigation:

» Definitive Synthesis and Characterization: The proposed synthetic route should be
experimentally validated, and the compound fully characterized using modern analytical
techniques (NMR, IR, Mass Spectrometry, and X-ray crystallography).

« In Vitro Biological Screening: A comprehensive screening of the compound against a panel
of biological targets is essential. This should include assays for antimicrobial, anti-
inflammatory, and cytotoxic activity.

 In Vivo Studies: Should in vitro studies yield promising results, subsequent in vivo
experiments in relevant animal models will be necessary to evaluate its efficacy,
pharmacokinetic profile, and safety.

o Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of a library
of analogs of 3-[(2-Furylmethyl)amino]propanamide will be crucial for optimizing its activity
and understanding its mechanism of action.

Conclusion

While 3-[(2-Furylmethyl)amino]propanamide (CAS 853127-43-2) is currently an
understudied molecule, its chemical structure, combining the versatile furan ring with a
propanamide linker, presents a compelling case for its potential as a valuable scaffold in drug
discovery. This technical guide has provided a foundational understanding of its
physicochemical properties, proposed a logical synthetic pathway, and extrapolated its
potential biological activities based on the established pharmacology of its constituent moieties.
It is our hope that this comprehensive overview will serve as a catalyst for further research into
this promising compound, ultimately unlocking its potential therapeutic applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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